3,6-dichloro-N-methyl-N-[1-(thiophen-2-yl)ethyl]pyridine-2-carboxamide

• IUPAC Name: 3,6-dichloro-N-methyl-N-(1-thiophen-2-ylethyl)pyridine-2-carboxamide
• InChI: InChI=1S/C13H12Cl2N2OS/c1-8(10-4-3-7-19-10)17(2)13(18)12-9(14)5-6-11(15)16-12/h3-8H,1-2H3
• InChI Key: MOKWYBHBROYDJU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CS1)N(C)C(=O)C2=C(C=CC(=N2)Cl)Cl
• Molecular Formula: C13H12Cl2N2OS
• Molecular Weight: 315.2 g/mol

Description

The compound “3,6-dichloro-N-methyl-N-[1-(thiophen-2-yl)ethyl]pyridine-2-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring is substituted at the 3 and 6 positions with chlorine atoms, at the 2 position with a carboxamide group, and it has a N-methyl-N-[1-(thiophen-2-yl)ethyl] group attached.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyridine ring, the introduction of the chlorine atoms, and the attachment of the carboxamide and N-methyl-N-[1-(thiophen-2-yl)ethyl] groups. Unfortunately, without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine ring, the chlorine atoms, and the carboxamide and N-methyl-N-[1-(thiophen-2-yl)ethyl] groups. The presence of these functional groups would likely confer specific chemical properties to the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chlorine atoms might make it relatively polar, and the presence of the carboxamide group might enable it to participate in hydrogen bonding.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. For example, if it’s intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Future Directions

Future research on this compound could involve studying its synthesis, its chemical reactions, its potential uses (for example, as a drug or a chemical reagent), and its safety and environmental impact.